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Compound of Interest

Compound Name: 2,5-Dimethyl-1,5-hexadiene

Cat. No.: B165583

This document provides immediate and essential safety protocols, personal protective
equipment (PPE) recommendations, and disposal plans for handling 2,5-Dimethyl-1,5-
hexadiene. The following procedural guidance is intended for researchers, scientists, and
professionals in drug development to ensure safe laboratory practices.

Chemical Identifier:

Property Value

CAS Number 627-58-7

Molecular Formula CsH14

Molecular Weight 110.20 g/mol

Synonyms Bimethallyl, 2,5-Dimethylhexa-1,5-diene

Hazard Summary

2,5-Dimethyl-1,5-hexadiene is a highly flammable liquid and vapor that can cause skin and
serious eye irritation.[1][2] It also poses an aspiration hazard and may be fatal if swallowed and
enters the airways.[1][2]

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is critical when handling 2,5-Dimethyl-1,5-hexadiene. The
following table summarizes the recommended PPE.

Protection Type Specific Recommendations

) Chemical worker's goggles should be worn. Do
Eye and Face Protection
not wear contact lenses.

Rubber, neoprene, or nitrile gloves are
Skin Protection recommended. An eyewash station and

emergency shower should be readily available.

If exposure may exceed established limits, a
Respiratory Protection NIOSH-approved organic vapor respirator is

recommended.

Quantitative Exposure Limits:

At present, specific Occupational Exposure Limits (OELS) such as Permissible Exposure Limit
(PEL), Threshold Limit Value (TLV), or Recommended Exposure Limit (REL) have not been
established for 2,5-Dimethyl-1,5-hexadiene.

Glove Compatibility and Breakthrough Times:

Specific breakthrough time data for 2,5-Dimethyl-1,5-hexadiene with various glove materials
is not readily available. It is recommended to use gloves made of rubber, neoprene, or nitrile for
protection against this chemical. Always inspect gloves for any signs of degradation before and
during use, and change them immediately if contamination is suspected.

Operational and Disposal Plans
Handling and Storage:
e Ventilation: Use in a well-ventilated area. Local exhaust ventilation is recommended.[1]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources as it
is a highly flammable liquid.[1]
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» Storage: Store in a cool, dark, and well-ventilated place in a tightly closed container.[1] Store
away from oxidizing agents.[1]

Spill and Leak Procedures:

Evacuate: Immediately evacuate the area of the spill.
o Ventilate: Ensure the area is well-ventilated.

e Containment: Use a non-combustible absorbent material like sand or earth to contain the
spill.

o Collection: Collect the absorbed material into a suitable, closed container for disposal.
o Decontamination: Clean the spill area thoroughly.
Disposal Plan:

Dispose of waste material in accordance with local, regional, and national regulations.[1] Do
not dispose of the chemical into drains or the environment.

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of 2,5-Dimethyl-1,5-
hexadiene.
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Safe Handling Workflow for 2,5-Dimethyl-1,5-hexadiene
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Caption: Logical workflow for handling 2,5-Dimethyl-1,5-hexadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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